Cas no 1421433-82-0 (7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one)

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one is a heterocyclic compound featuring a fused imidazo-pyrimidinone core, which is of interest in medicinal chemistry and pharmaceutical research. Its structure incorporates both hydroxy and methyl substituents, enhancing its potential as a versatile intermediate for synthesizing bioactive molecules. The compound's rigid bicyclic framework offers stability, while the hydroxyl group provides a reactive site for further functionalization. This makes it valuable for developing novel therapeutic agents, particularly in targeting enzyme inhibition or modulating biological pathways. Its well-defined molecular architecture ensures reproducibility in synthetic applications, supporting its use in drug discovery and mechanistic studies.

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one structure

1421433-82-0 structure

Product Name:7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one

CAS No:1421433-82-0

MF:C₇H₉N₃O₂

MW:167.165261030197

CID:4817515

PubChem ID:59635355

Update Time:2025-06-29

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

- 7-HYDROXY-1-METHYL-2,3-DIHYDROIMIDAZO[1,2-C]PYRIMIDIN-5(1H)-ONE
- 1-methyl-2,3-dihydroimidazo[1,2-c]pyrimidine-5,7-dione
- 1-methyl-2,3-dihydroimidazo[1,2-c]pyrimidine-5,7(1H,6H)-dione
- 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one
- Inchi： 1S/C7H9N3O2/c1-9-2-3-10-6(9)4-5(11)8-7(10)12/h4H,2-3H2,1H3,(H,8,11,12)
- InChI Key： YGKGHZLZFHVCQE-UHFFFAOYSA-N
- SMILES： O=C1NC(C=C2N(C)CCN21)=O

Computed Properties

Exact Mass: 167.069476538g/mol
Monoisotopic Mass: 167.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 52.6

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089006366-1g	7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1h)-one	1421433-82-0	95%	1g	$579.15	2022-04-02
Chemenu	CM503760-1g	7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one	1421433-82-0	97%	1g	$***	2023-03-30

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

Related Categories

Additional information on 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one

7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one: A Comprehensive Overview

The compound 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one (CAS No: 1421433-82-0) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and structural versatility. The imidazo[1,2-C]pyrimidine core of this molecule provides a unique scaffold for various functional groups, making it an attractive target for researchers in medicinal chemistry.

Recent studies have highlighted the importance of 7-hydroxy substitution in modulating the pharmacological properties of this compound. The hydroxyl group at position 7 plays a crucial role in enhancing the molecule's solubility and bioavailability, which are critical factors for its potential therapeutic applications. Additionally, the methyl group at position 1 contributes to the molecule's stability and enhances its interaction with biological targets.

The synthesis of 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, including microwave-assisted synthesis and enzymatic catalysis. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

From a pharmacological perspective, this compound has shown promising results in preclinical studies targeting several disease states. For instance, it has demonstrated potent anti-inflammatory activity by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO). Furthermore, studies have indicated that 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The structural uniqueness of this compound also makes it an excellent candidate for exploring its potential in cancer therapy. Recent research has focused on its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings suggest that this compound could serve as a lead molecule for developing novel anticancer agents with improved efficacy and reduced side effects.

In terms of application development, researchers have begun exploring the use of 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a potential carrier for targeted drug delivery. Additionally, its compatibility with advanced drug delivery platforms such as nanoparticles and liposomes has been investigated extensively.

Looking ahead, the future of 7-Hydroxy-1-methyl-2,3-dihydroimidazo[1,2-C]pyrimidin-5(1H)-one seems promising as researchers continue to uncover its full potential across multiple therapeutic areas. With ongoing advancements in synthetic methodologies and pharmacological profiling techniques, this compound is poised to play a significant role in the development of next-generation therapeutics.